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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372

An In-depth Technical Guide to Tetrabutylammonium Cyanide (CAS: 10442-39-4)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetrabutylammonium cyanide (TBACN), identified by CAS number 10442-39-4, is a
guaternary ammonium salt widely utilized in organic synthesis. Its unique properties,
particularly its solubility in organic solvents, make it an effective and often superior alternative
to inorganic cyanide salts like sodium or potassium cyanide. This guide provides a
comprehensive overview of its physicochemical properties, critical safety and handling
protocols, and key applications, including detailed experimental procedures. TBACN serves as
a potent nucleophilic cyanide source for the synthesis of nitriles via substitution reactions and
as an efficient catalyst for processes such as cyanosilylation and the deprotection of
thioacetates.[1] However, its high toxicity necessitates strict adherence to safety protocols. This
document is intended to serve as a technical resource for professionals utilizing this versatile
reagent in a laboratory setting.

Physicochemical and Toxicological Data

Quantitative data for Tetrabutylammonium cyanide has been aggregated from various safety
data sheets and chemical suppliers to provide a clear reference.

Physicochemical Properties
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The physical and chemical properties of TBACN are summarized below. Its solubility in polar

organic solvents is a key advantage in homogeneous reaction mixtures.[2]

Property

Value

Source(s)

CAS Number

10442-39-4

[3]4]

Molecular Formula

C17H3sN2 or

[2]14]

(CH3CH2CH2CH2)4N(CN)

Molecular Weight 268.48 g/mol [4]
White to slightly beige

Appearance . .
crystalline solid/crystals

Melting Point 89-92 °C [5]1[1][4]

- Soluble in water and polar

Solubility , [6]
organic solvents.

EC Number 233-926-0 [4]
KRRBFUJMQBDDPR-

InChl Key [4]

UHFFFAOYSA-N

Toxicological Data

Tetrabutylammonium cyanide is classified as extremely hazardous. Exposure via inhalation,

ingestion, or skin contact can be fatal.[3][7] Chronic exposure may interfere with thyroid

function.[6]

Hazard Metric Value Classification Source(s)
LDso Oral 5.1 mg/kg Category 2 [8]
LDso Dermal 5 mg/kg Category 1 [3]

Acute Inhalation

Category 2 (Fatal if

inhaled)

[317]

GHS Hazard and Precautionary Information
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The Globally Harmonized System (GHS) classification underscores the severe risks associated

with this compound.

GHS Classification

Hazard Statement(s)

Precautionary
Statement(s)

Acute Toxicity, Oral (Category
2)

H300: Fatal if swallowed

P264, P270, P301+P310

Acute Toxicity, Dermal

(Category 1)

H310: Fatal in contact with skin

P262, P280,
P302+P350+P310

Acute Toxicity, Inhalation

H330: Fatal if inhaled

P260, P271, P284,

(Category 2) P304+P340+P310
Hazardous to the Aquatic ) o

] i H410: Very toxic to aquatic life
Environment (Chronic, pP273, P391

Category 1)

with long lasting effects

Supplemental Hazard

EUHO032: Contact with acids

liberates very toxic gas

(Sources:[3][7][9])

Safety and Handling Workflow

Due to its acute toxicity, a stringent workflow must be followed when handling

Tetrabutylammonium cyanide. All operations must be conducted within a certified chemical

fume hood.[10]
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Preparation Phase

Don appropriate PPE:
- Nitrile Gloves
- Safety Goggles/Faceshield
- Lab Coat
- P3 Respirator Cartridge

'

Verify Chemical Fume
Hood is operational

l

Assemble all required
materials and spill kit
(neutralizing agent)

Proceed to handling

Handling &ste Phase

Carefully weigh solid TBACN
inside the fume hood.
Avoid generating dust.

l

Transfer to reaction vessel.
Use dry, clean equipment.

'

Perform reaction under
inert atmosphere if required.

After reaction completion

Post-Use & D‘ 'sposal Phase

Decontaminate equipment
with appropriate solution
(e.g., bleach solution).

'

Segregate and label all
cyanide-containing waste
as hazardous.

l

Clean work area. Wash
hands thoroughly after exiting lab.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrabutylammonium cyanide.
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Key Applications and Experimental Protocols

TBACN is a versatile reagent in organic chemistry, primarily used as a cyanide source that is
soluble in organic solvents and as a catalyst.

Application 1: Nucleophilic Cyanation of Alkyl Halides

TBACN provides a soluble source of the cyanide nucleophile (CN™) for Sn2 reactions with alkyl
halides to form nitriles. The bulky tetrabutylammonium cation enhances solubility in common
organic solvents like acetonitrile, facilitating the reaction.[2] A specialized application involves
the photoinduced, copper-catalyzed cyanation of unactivated alkyl chlorides at room
temperature.[3]

I/l Reactants TBACN [label="[(n-Bu)sN]*[CN]~", shape=box, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; AlkylHalide [label="R-X", shape=Dbox, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"],

/Il Intermediates & Products dissociation [label="Dissociation\nin Solvent", shape=ellipse,
style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; CN_ion [label="[CN]~", shape=circle,
style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; TBA_ion [label="[(n-Bu)aN]*",
shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; transition_state [label="
[NC---R---X]™", shape=Mdiamond, style=filled, fillcolor="#FBBCO05", fontcolor="#202124"];
Nitrile [label="R-CN (Product)", shape=box, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"]; Halide_ion [label="X"", shape=circle, style=filled, fillcolor="#5F6368",
fontcolor="#FFFFFF"];

/I Connections TBACN -> dissociation [color="#34A853"]; dissociation -> CN_ion
[color="#34A853"]; dissociation -> TBA ion [color="#34A853"];

{rank=same; CN_ion; AlkylHalide;} CN_ion -> transition_state [label="Nucleophilic Attack",
fontcolor="#EA4335"]; AlkylHalide -> transition_state;

transition_state -> Nitrile [label="Inversion of Stereochemistry", fontcolor="#202124"];
transition_state -> Halide_ion [label="Leaving Group Departure”, fontcolor="#202124"; }

Caption: General workflow for TBACN-catalyzed cyanosilylation.
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Conclusion

Tetrabutylammonium cyanide is a highly effective but hazardous reagent. Its primary
advantage lies in its solubility in organic media, which facilitates a range of synthetic
transformations including nucleophilic substitutions and organocatalysis. The protocols and
data provided herein underscore the compound's utility while emphasizing the critical need for
rigorous safety measures. For research and development professionals, a thorough
understanding of both its reactivity and its risks is paramount for its successful and safe
implementation in the synthesis of complex molecules and pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079372#tetrabutylammonium-cyanide-cas-number-
10442-39-4-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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